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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034 Get Quote

Notice: Comprehensive searches of scientific databases and chemical literature have yielded

no specific information for a compound named "3-Benzylcyclobutanol." The requested data

regarding its discovery, history, synthesis, and biological activity is not available in the public

domain.

The information presented below pertains to the structurally related, but distinct, compound 3-

(Benzyloxy)cyclobutanol, which was the closest match found. It is crucial to note that these two

molecules are different chemical entities with distinct properties.

Core Topic: 3-(Benzyloxy)cyclobutanol
This guide provides available technical information for 3-(Benzyloxy)cyclobutanol.

Chemical Properties and Identification
A summary of the key identifying and physical properties of 3-(Benzyloxy)cyclobutanol is

provided below.
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Property Value Source

CAS Number 100058-61-5

Molecular Weight 178.23 g/mol

IUPAC Name 3-(benzyloxy)cyclobutanol

InChI Key
ZGSDRBWWICYJBU-

UHFFFAOYSA-N

Physical Form

Colorless or white to yellow-

brown liquid or semi-solid or

solid

Purity 98%

Storage
Sealed in dry, room

temperature

Safety Information
Hazard information for 3-(Benzyloxy)cyclobutanol is as follows.

Pictograms: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Experimental Protocols
Detailed experimental protocols for the synthesis or biological evaluation of 3-

(Benzyloxy)cyclobutanol are not available in the searched literature. This compound is listed as

a commercially available product.
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Biological Activity and Signaling Pathways
There is no specific information in the provided search results detailing the biological activity or

effects on signaling pathways for 3-(Benzyloxy)cyclobutanol. The broader search results

discussed the biological activities of unrelated classes of compounds such as flavones,

benzoxazoles, and various plant extracts, but none mentioned cyclobutanol derivatives.[1][2][3]

[4][5]

Visualizations
Due to the lack of information on synthesis workflows or biological signaling pathways for 3-

(Benzyloxy)cyclobutanol, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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